[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine

• IUPAC Name: N-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C14H21NO/c1-12(2)11-15-10-6-8-13-7-4-5-9-14(13)16-3/h4-9,12,15H,10-11H2,1-3H3/b8-6+
• InChI Key: JPVKWAZAIXTMLB-SOFGYWHQSA-N
• Canonical SMILES: CC(C)CNCC=CC1=CC=CC=C1OC
• Isomeric SMILES: CC(C)CNC/C=C/C1=CC=CC=C1OC
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

[(2E)-3-(2-Methoxyphenyl)prop-2-en-1-yl](2-methylpropyl)amine, also known as 2-Methoxy-3-phenylprop-2-en-1-yl (2-methylpropyl)amine, is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. This compound is a part of the larger class of compounds known as amines, which are organic compounds that contain a nitrogen atom bonded to at least one hydrogen atom. The structure of 2-Methoxy-3-phenylprop-2-en-1-yl (2-methylpropyl)amine consists of a nitrogen atom bonded to two hydrogen atoms and two carbon atoms, with the two carbon atoms being connected by a double bond. This compound has been investigated for its potential uses in biochemistry, physiology, and other scientific fields.

Scientific Research Applications

Environmental Degradation Products of Chemical Warfare Agents

(Munro et al., 1999) explored the degradation products of chemical warfare agents, highlighting the environmental and health implications of these compounds. Although this paper does not specifically mention "(2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylamine," it provides context on how similar compounds might behave in environmental settings, including their degradation processes and potential toxicity.

Biomarkers for Tobacco-Related Cancer Research

Hecht (2002) discussed the importance of human urinary carcinogen metabolites as biomarkers for investigating the relationship between tobacco use and cancer. The review emphasizes methods for quantifying carcinogens and their metabolites, which could include the analysis of compounds similar to "(2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylamine" in clinical research settings. (Hecht, 2002)

Dopamine D2 Receptor Ligands in Neuropsychiatric Disorders

Research by Jůza et al. (2022) on dopamine D2 receptor ligands addresses the synthesis and application of compounds in treating neuropsychiatric disorders. This research underlines the therapeutic potential of structurally related compounds in modulating neurotransmitter systems for disease treatment. (Jůza et al., 2022)

Immunomodulatory Effects of Imiquimod

Syed (2001) reviewed the applications of imiquimod, a compound that, like "(2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylamine," functions as an immune response modifier. The review covers the mechanisms and therapeutic effects of imiquimod in treating skin disorders, offering insights into how related compounds might be utilized for their immunomodulatory properties. (Syed, 2001)

Biogenic Amines in Food Safety

Teunissen et al. (2010) provided a comprehensive overview of the analysis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and its metabolites in various matrices. The review highlights the importance of monitoring biogenic amines, including compounds structurally similar to "(2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylamine," for food safety and human health. (Teunissen et al., 2010)